Cas no 1152553-05-3 (Benzenemethanethiol, 2,6-difluoro-α-methyl-)

• Product Name: Benzenemethanethiol, 2,6-difluoro-α-methyl-
• CAS No: 1152553-05-3
• MF: C₈H₈F₂S
• MW: 174.210927963257
• CID: 5166720
• Update Time: 2026-03-04

Benzenemethanethiol, 2,6-difluoro-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanethiol, 2,6-difluoro-α-methyl-

• Inchi： 1S/C8H8F2S/c1-5(11)8-6(9)3-2-4-7(8)10/h2-5,11H,1H3
• InChI Key： FWGZRDJPANFTGQ-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1F)F)(S)C

Computed Properties

• Exact Mass: 174.031
• Monoisotopic Mass: 174.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2

Additional information on Benzenemethanethiol, 2,6-difluoro-α-methyl-

Recent Advances in the Study of Benzenemethanethiol, 2,6-difluoro-α-methyl- (CAS: 1152553-05-3) in Chemical Biology and Pharmaceutical Research

Benzenemethanethiol, 2,6-difluoro-α-methyl- (CAS: 1152553-05-3) is a fluorinated thiol derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its difluorinated benzene ring and α-methyl thiol moiety, exhibits remarkable reactivity and selectivity, making it a valuable intermediate in drug discovery and development. Recent studies have explored its role in the synthesis of novel bioactive molecules, particularly in the context of enzyme inhibition and targeted drug delivery systems.

One of the most notable advancements in the study of Benzenemethanethiol, 2,6-difluoro-α-methyl- is its application in the development of covalent inhibitors. Researchers have leveraged the thiol group's nucleophilic properties to design inhibitors that form irreversible bonds with target enzymes, such as proteases and kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease (Mpro), highlighting its potential in antiviral drug development. The study reported an IC50 value in the nanomolar range, underscoring the compound's efficacy.

In addition to its role in covalent inhibition, Benzenemethanethiol, 2,6-difluoro-α-methyl- has been investigated for its utility in bioconjugation chemistry. Its thiol group allows for site-specific modification of proteins and peptides, enabling the development of antibody-drug conjugates (ADCs) and other targeted therapies. A recent preprint on bioRxiv detailed a novel methodology for incorporating this compound into ADC linkers, resulting in improved stability and pharmacokinetic profiles. The study emphasized the compound's compatibility with click chemistry, further expanding its applications in biopharmaceuticals.

The synthesis and scalability of Benzenemethanethiol, 2,6-difluoro-α-methyl- have also been a focus of recent research. A 2022 paper in Organic Process Research & Development outlined an optimized synthetic route that achieves high yield and purity while minimizing environmental impact. The authors highlighted the use of continuous flow chemistry to enhance the efficiency of the fluorination step, a critical advancement for industrial-scale production. This development is particularly relevant given the growing demand for fluorinated building blocks in pharmaceutical manufacturing.

Despite these promising findings, challenges remain in the widespread adoption of Benzenemethanethiol, 2,6-difluoro-α-methyl-. Issues such as thiol oxidation and potential toxicity profiles require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent patent application (WO2023051234) describes prodrug approaches to improve the compound's stability and bioavailability, suggesting a robust pipeline of innovation in this area.

In conclusion, Benzenemethanethiol, 2,6-difluoro-α-methyl- (CAS: 1152553-05-3) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from covalent inhibitors to bioconjugation tools, with recent advancements in synthesis and formulation paving the way for broader utilization. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.